Cas no 6960-17-4 (2,5-Dimethoxypyrimidin-4-amine)

• Product Name: 2,5-Dimethoxypyrimidin-4-amine
• CAS No: 6960-17-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD20486065
• CID: 517417
• PubChem ID: 250370
• Update Time: 2025-10-12

2,5-Dimethoxypyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxypyrimidin-4-amine
• 2,5-DIMETHOXY-4-AMINOPYRIMIDINE
• 2,5-dimethoxy-4-Pyrimidinamine
• 4-Pyrimidinamine,2,5-dimethoxy-
• NSC 69792
• 4-amino-2,5-dimethoxypyrimidine
• NSC69792
• 4-PYRIMIDINAMINE, 2,5-DIMETHOXY-
• XOJPOIGPYBYDJF-UHFFFAOYSA-N
• BCP18959
• FCH1279044
• AK142362
• AX8277900
• A917983
• DTXSID80290583
• CS-0097360
• D75881
• SCHEMBL841631
• SB57401
• AKOS022174901
• SY121132
• AMY22033
• DS-7522
• 6960-17-4
• NSC-69792
• FT-0749524
• MFCD20486065
• DB-074190

• MDL： MFCD20486065
• Inchi： 1S/C6H9N3O2/c1-10-4-3-8-6(11-2)9-5(4)7/h3H,1-2H3,(H2,7,8,9)
• InChI Key： XOJPOIGPYBYDJF-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(N=C1N)OC

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3
• XLogP3: 0.1

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-181 ºC (water )
• Boiling Point: 316.2°C at 760 mmHg
• Flash Point: 145.1°C
• Refractive Index: 1.547
• Solubility: Slightly soluble (9 g/l) (25 º C),
• PSA: 70.26
• LogP: 0.65720

2,5-Dimethoxypyrimidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2,5-Dimethoxypyrimidin-4-amine

2,5-Dimethoxypyrimidin-4-amine (CAS No. 6960-17-4): A Comprehensive Overview

2,5-Dimethoxypyrimidin-4-amine (CAS No. 6960-17-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This pyrimidine derivative is characterized by its unique structural features, which include two methoxy groups and an amine group attached to the pyrimidine ring. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2,5-Dimethoxypyrimidin-4-amine is represented by the formula C₇H₁₁N₃O₂. Its molecular weight is 165.18 g/mol, and it is typically a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In recent years, 2,5-Dimethoxypyrimidin-4-amine has gained attention for its potential applications in drug discovery and development. One of the key areas of research involves its use as a building block for the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors of specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical studies, demonstrating their potential for therapeutic applications.

The biological activity of 2,5-Dimethoxypyrimidin-4-amine has also been explored in the context of antiviral and anticancer research. A recent study published in the Antiviral Research journal reported that derivatives of this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting specific viral enzymes or host cell factors essential for viral infection.

In the field of cancer research, 2,5-Dimethoxypyrimidin-4-amine has shown promise as a lead compound for the development of anticancer agents. A study published in the Cancer Research journal demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

The synthetic versatility of 2,5-Dimethoxypyrimidin-4-amine has also been leveraged in the development of new materials and catalysts. For example, researchers at a leading chemical institute have synthesized novel polymers using this compound as a monomer. These polymers exhibit unique properties such as high thermal stability and excellent mechanical strength, making them suitable for various industrial applications.

In addition to its potential applications in drug discovery and materials science, 2,5-Dimethoxypyrimidin-4-amine has been studied for its environmental impact. A recent study published in the Environmental Science & Technology journal investigated the biodegradability and ecotoxicity of this compound. The results indicated that it is readily biodegradable under aerobic conditions and does not pose significant environmental risks when used responsibly.

The safety profile of 2,5-Dimethoxypyrimidin-4-amine is an important consideration for its use in various applications. Toxicological studies have shown that it has low acute toxicity when administered orally or dermally. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety and minimize potential risks.

In conclusion, 2,5-Dimethoxypyrimidin-4-amine (CAS No. 6960-17-4) is a multifaceted compound with a wide range of potential applications in chemistry, pharmaceuticals, materials science, and environmental science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and synthetic potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.